Cas no 33996-58-6 (Etiracetam)

• Product Name: Etiracetam
• CAS No: 33996-58-6
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• MDL: MFCD00867782
• CID: 54166
• PubChem ID: 59708
• Update Time: 2025-04-18

Etiracetam Chemical and Physical Properties

Names and Identifiers

• Etiracetam
• Levetiracetam Racemic Mixture
• UCB 6474
• ucb L059
• (RS)-α-Ethyl-2-oxo-1-pyrrolidineacetamide
• 2(RS)-(2-Oxopyrrolidin-1-yl)butyramide
• 2-(2-Oxopyrrolidin-1-yl)butyramide
• DTXCID3026510
• DTXSID5046510
• SB47521
• 2-(2-oxo-1-pyrrolidinyl)butanamide
• CHEBI:176724
• 2-(2-Oxo-pyrrolidin-1-yl)-butyramide
• 1-PYRROLIDINEACETAMIDE, .ALPHA.-ETHYL-2-OXO-
• 230447L0GL
• UNII-230447L0GL
• NCGC00186028-02
• B0215-473717
• Etiracetam [INN]
• alpha-ethyl-2-oxo-1-pyrrolidine acetamide
• Tox21_112273_1
• HPHUVLMMVZITSG-UHFFFAOYSA-N
• AB13957
• NS00076338
• A822033
• SCHEMBL373194
• HMS3657M11
• (+/-)-.ALPHA.-ETHYL-2-OXO-1-PYRROLIDINEACETAMIDE
• alpha-Ethyl-2-oxo-1-pyrrolidineacetamide
• FT-0670771
• EN300-297582
• Tox21_112273
• (.+/-.)-.alpha.-Ethyl-2-oxo-1-pyrrolidineacetamide
• BCP33705
• UCB-6474
• NCGC00165970-01
• HMS3369E01
• 33996-58-6
• (R)-Levetiracetam
• AKOS005066190
• FT-0630576
• DB11868
• 2-(2-oxopyrrolidin-1-yl)butanamide
• AS-16019
• 1-Pyrrolidineacetamide, alpha-ethyl-2-oxo-
• HY-B0106A
• NCGC00165970-02
• CHEMBL1400561
• MFCD00868507
• Q15408406
• CAS-33996-58-6
• CS-0016496
• Z1037380162
• E98663
• etiracetam, R-isomer;Levetiracetam Impurity D;(R)-2-(2-Oxopyrrolidin-1-yl)butanamide
• Etiracetamum
• Etiracetamum [INN-Latin]
• (+-)-alpha-Ethyl-2-oxo-1-pyrrolidineacetamide
• HMS3393D07
• Salbutamol Impurity P
• FT-0602577
• (S)-2-(2-oxopyrrolidin-1-yl)butanamide, (alpha S)-alpha -(Ethyl-D3)-2-oxo-1-pyrrolidineacetamide (-)-Levetiracetam-D3 Keppra-D3
• 2-(2-oxopyrrolidin-1-yl)butanimidic acid
• (+/-)-ALPHA-ETHYL-2-OXO-1-PYRROLIDINEACETAMIDE
• STL451019
• Etiracetamum (INN-Latin)
• alpha ethyl 2 oxo 1 Pyrrolidineacetamide
• 1-Pyrrolidineacetamide,a-ethyl-2-oxo-, (aR)-

• MDL： MFCD00867782
• Inchi： 1S/C8H14N2O2/c1-2-6(8(9)12)10-5-3-4-7(10)11/h6H,2-5H2,1H3,(H2,9,12)
• InChI Key： HPHUVLMMVZITSG-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C(C(N)=O)CC

Computed Properties

• Exact Mass: 170.10600
• Monoisotopic Mass: 170.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.4A^2
• XLogP3: -0.3

Experimental Properties

• Density: 1.168
• Melting Point: 118-124°C
• Boiling Point: 395.9 °C at 760 mmHg
• Flash Point: 193.2 °C
• Refractive Index: 1.518
• PSA: 64.39000
• LogP: 0.96030

Etiracetam Security Information

• Signal Word：Warning
• Hazard Statement： H302; H319; H411
• Warning Statement： P273; P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• Hazard Category Code： R22;R36
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26
• Risk Phrases：R22; R36
• HazardClass：9
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month